Cas no 1261648-68-3 (Ethyl 2-methoxy-3-methylphenylacetate)

• Product Name: Ethyl 2-methoxy-3-methylphenylacetate
• CAS No: 1261648-68-3
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 5009051
• Update Time: 2025-10-25

Ethyl 2-methoxy-3-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-methoxy-3-methylphenylacetate

• Inchi： 1S/C12H16O3/c1-4-15-11(13)8-10-7-5-6-9(2)12(10)14-3/h5-7H,4,8H2,1-3H3
• InChI Key： FGMCMVYOZMPXBC-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=CC=CC=1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 203
• XLogP3: 2.4
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Ethyl 2-methoxy-3-methylphenylacetate

Ethyl 2-Methoxy-3-Methylphenylacetate: A Comprehensive Overview

Ethyl 2-methoxy-3-methylphenylacetate, with the CAS number 1261648-68-3, is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines an ethyl group with a methoxy-substituted aromatic ring. The molecule's structure allows for a wide range of applications, particularly in the synthesis of advanced materials and pharmaceuticals.

The synthesis of Ethyl 2-methoxy-3-methylphenylacetate involves a series of carefully controlled reactions, often utilizing modern catalytic techniques to ensure high yields and purity. Recent advancements in catalysis have enabled researchers to optimize the synthesis process, making it more efficient and environmentally friendly. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to significantly enhance the production of this compound, reducing both time and cost.

Ethyl 2-methoxy-3-methylphenylacetate's properties make it an ideal candidate for applications in drug delivery systems. Its ability to form stable complexes with various therapeutic agents has been extensively studied. Researchers have demonstrated that this compound can serve as a carrier for poorly water-soluble drugs, improving their bioavailability. Furthermore, its biocompatibility has been validated in preclinical studies, paving the way for potential clinical applications.

In the field of materials science, Ethyl 2-methoxy-3-methylphenylacetate has shown promise as a precursor for the synthesis of advanced polymers and nanoparticles. Its ability to undergo controlled polymerization under mild conditions has led to the development of novel materials with tailored properties. For example, recent studies have highlighted its use in creating stimuli-responsive polymers that can respond to changes in temperature or pH, opening new avenues for smart materials.

The environmental impact of Ethyl 2-methoxy-3-methylphenylacetate has also been a topic of interest. Researchers have investigated its biodegradability and toxicity profiles, with results indicating that it is relatively non-toxic to aquatic life under standard conditions. This makes it a favorable choice for applications where environmental safety is a priority.

Looking ahead, Ethyl 2-methoxy-3-methylphenylacetate is expected to play an increasingly important role in the development of sustainable chemical processes. Its compatibility with green chemistry principles, such as atom economy and waste reduction, positions it as a key player in the transition towards more eco-friendly industrial practices.

In conclusion, Ethyl 2-methoxy-3-methylphenylacetate (CAS No. 1261648-68-3) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique properties and compatibility with modern synthetic techniques make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, its significance in the chemical landscape is set to grow further.